2-(Ethanesulfinyl)acetic acid

• IUPAC Name: 2-ethylsulfinylacetic acid
• InChI: InChI=1S/C4H8O3S/c1-2-8(7)3-4(5)6/h2-3H2,1H3,(H,5,6)
• InChI Key: KXBITTYZPHWSOO-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)CC(=O)O
• Molecular Formula: C4H8O3S
• DSSTOX Substance ID: DTXSID10598145
• Molecular Weight: 136.17 g/mol
• CAS RN: 57830-38-3

Description

2-(Ethanesulfinyl)acetic acid is an organic compound with the CAS Number: 57830-38-3. It has a molecular weight of 136.17 and is typically stored at temperatures below -10 degrees Celsius. The compound is in the form of an oil.

Molecular Structure Analysis

The molecular structure of 2-(Ethanesulfinyl)acetic acid contains a total of 15 bonds, including 7 non-H bonds, 2 multiple bonds, 3 rotatable bonds, 2 double bonds, 1 aliphatic carboxylic acid, 1 hydroxyl group, and 1 sulfoxide.

Physical And Chemical Properties Analysis

2-(Ethanesulfinyl)acetic acid has a melting point of 57-58 degrees Celsius. It is an oil in physical form.

Scientific Research Applications

• Chemical Synthesis

  • 2-(Ethanesulfinyl)acetic acid is a chemical compound with the CAS Number: 57830-38-3. It is often used in chemical synthesis.
  • The compound is an oil with a molecular weight of 136.17 and a melting point of 57-58°C.
  • The compound is used in various chemical reactions, but the specific methods of application or experimental procedures would depend on the particular synthesis being performed.

• Adsorption Studies

  • In a study, acetic acid was adsorbed onto activated carbons produced from hazelnut shell, orange peel, and melon seeds.
  • The amount of acetic acid adsorbed was 590 mg onto 0.1 g of adsorbent, while 1772 mg of acetic acid molecules adsorbed onto 1 g of adsorbent.
  • The study found that activated carbons of hazelnut shells and orange peel showed higher efficiencies than commercial activated carbon.

• Hydrometallurgy

  • Methanesulfonic Acid (MSA), a related compound, has potential for use in hydrometallurgy.
  • MSA is a very strong acid and is very stable against chemical oxidation and reduction.
  • It can be used in the metallurgy of copper, zinc, cobalt, nickel, and rare earths, as well as in the recycling of metals from end-of-life products.
  • In combination with hydrogen peroxide, it yields strongly oxidizing lixiviants that can leach copper from chalcopyrite or dissolve metallic silver.

• Synthesis of Mesylates

  • Methanesulfonic anhydride (Ms2O), another related compound, can be used to generate mesylates (methanesulfonyl esters).
  • Ms2O can perform mesylation of alcohols to form sulfonates.
  • It also converts amines to sulfonamides.

• Aromatic Sulfonation

  • Assisted by Lewis acid catalyst, Friedel-Crafts methylsulfonation of aryl ring can be achieved by Ms2O.
  • Either activated or deactivated benzene derivatives can form the corresponding sulfonates in satisfactory yields with Ms2O.

• Esterification

  • Ms2O catalyzes the esterification of alcohols by carboxylic acids.
  • 2-Naphthyl acetate was prepared from 2-naphthol and glacial (anhydrous) acetic acid in the presence of Ms2O.

• Food Industry

  • Acetic acid, a related compound, has several applications in the food industry.
  • It is traditionally known as vinegar and is used as an acidulant, which is used to give a characteristic flavor profile to food.
  • It can be used for microbial decontamination of meat and as a mild descaling agent in the food industry.
  • More recently, acetic acid is reported to be used as an antimicrobial edible food coating agent.

• Cellulose Acetate Production

  • Cellulose acetate is one of the most important cellulose derivatives and is commercially produced using the Acetic Acid Process.
  • In this process, overstoichiometric amounts of acetic anhydride and concentrated acetic acid are used to obtain cellulose triacetate.

• Cleaning Fluids and Electrolytes

  • Methanesulfonic Acid (MSA), a related compound, has many applications including cleaning fluids and electrolytes for electroplating.
  • MSA is expected to become more widely available and a lower price will make it an increasingly attractive option.

Safety And Hazards

The safety information for 2-(Ethanesulfinyl)acetic acid indicates that it is classified as dangerous. It is a flammable liquid and vapor and can cause severe skin burns and eye damage. Precautionary measures include avoiding heat, sparks, open flames, and hot surfaces, and not smoking around the compound. It should be stored in a well-ventilated place and kept cool.